1-[1-(2-fluorobenzyl)-1H-benzimidazol-2-yl]-1-propanol

• IUPAC Name: 1-[1-[(2-fluorophenyl)methyl]benzimidazol-2-yl]propan-1-ol
• InChI: InChI=1S/C17H17FN2O/c1-2-16(21)17-19-14-9-5-6-10-15(14)20(17)11-12-7-3-4-8-13(12)18/h3-10,16,21H,2,11H2,1H3
• InChI Key: ATYHZVRKOQYQDT-UHFFFAOYSA-N
• Canonical SMILES: CCC(C1=NC2=CC=CC=C2N1CC3=CC=CC=C3F)O
• Molecular Formula: C17H17FN2O
• Molecular Weight: 284.33 g/mol

Description

1-[1-(2-fluorobenzyl)-1H-benzimidazol-2-yl]-1-propanol is a chemical compound that has been studied for its potential applications in scientific research. This compound is a benzimidazole derivative that has been shown to have various biological activities, including anti-cancer, anti-inflammatory, and anti-viral properties. In

Scientific Research Applications

1-[1-(2-fluorobenzyl)-1H-benzimidazol-2-yl]-1-propanol has been studied for various scientific research applications, including anti-cancer, anti-inflammatory, and anti-viral activities. In cancer research, this compound has been shown to inhibit the growth of several types of cancer cells, including breast, lung, and prostate cancer cells. Inflammatory diseases, such as rheumatoid arthritis, have also been studied using this compound due to its ability to reduce inflammation. Additionally, 1-[1-(2-fluorobenzyl)-1H-benzimidazol-2-yl]-1-propanol has been shown to have anti-viral activity against several viruses, including HIV and hepatitis C virus.

Mechanism of Action

The mechanism of action of 1-[1-(2-fluorobenzyl)-1H-benzimidazol-2-yl]-1-propanol is not fully understood, but it is believed to involve several pathways. In cancer cells, this compound has been shown to inhibit the activity of several proteins that are involved in cell growth and survival, such as Akt and ERK. Inflammatory diseases may be targeted by this compound through its ability to inhibit the activity of enzymes involved in the production of inflammatory mediators, such as COX-2. Anti-viral activity may be due to the ability of this compound to inhibit viral replication or entry into host cells.
Biochemical and Physiological Effects:
1-[1-(2-fluorobenzyl)-1H-benzimidazol-2-yl]-1-propanol has been shown to have several biochemical and physiological effects. In cancer cells, this compound can induce cell cycle arrest and apoptosis, leading to reduced cell growth and survival. Inflammatory diseases may be targeted by this compound through its ability to reduce the production of inflammatory mediators, leading to reduced inflammation. Anti-viral activity may be due to the ability of this compound to inhibit viral replication or entry into host cells, leading to reduced viral load.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-[1-(2-fluorobenzyl)-1H-benzimidazol-2-yl]-1-propanol in lab experiments is its ability to target multiple pathways involved in various diseases. This compound has been shown to have anti-cancer, anti-inflammatory, and anti-viral properties, making it a versatile tool for scientific research. However, one limitation of using this compound is its potential toxicity, as it may affect normal cells in addition to diseased cells. Additionally, the optimal dosage and treatment duration for this compound may vary depending on the specific disease being studied.

Future Directions

There are several future directions for the study of 1-[1-(2-fluorobenzyl)-1H-benzimidazol-2-yl]-1-propanol. One direction is to explore its potential as a combination therapy with other drugs to enhance its effectiveness in treating various diseases. Another direction is to investigate its potential as a treatment for other diseases, such as neurological disorders or autoimmune diseases. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential side effects.